Cas no 896345-35-0 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide structure
896345-35-0 structure
Product Name:N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
CAS No:896345-35-0
MF:C17H16N2O3S2
MW:360.450541496277
CID:6393080
PubChem ID:7266927
Update Time:2025-09-27

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
    • F2554-0271
    • N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide
    • AKOS024659837
    • N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(methylthio)benzamide
    • CCG-276559
    • 896345-35-0
    • Inchi: 1S/C17H16N2O3S2/c1-21-12-7-8-13(22-2)15-14(12)18-17(24-15)19-16(20)10-5-4-6-11(9-10)23-3/h4-9H,1-3H3,(H,18,19,20)
    • InChI Key: UZLDBAUTSLHYRT-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=CC(SC)=C1

Computed Properties

  • Exact Mass: 360.06023472g/mol
  • Monoisotopic Mass: 360.06023472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 114Ų

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Pricemore >>

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